Cas no 1009484-73-4 (1-(2-naphthylsulfonyl)pyrrolidine-2-carbohydrazide)

• Product Name: 1-(2-naphthylsulfonyl)pyrrolidine-2-carbohydrazide
• CAS No: 1009484-73-4
• MF: C₁₅H₁₇N₃O₃S
• MW: 319.37878203392
• MDL: MFCD06149918
• CID: 3150634
• PubChem ID: 17381692
• Update Time: 2025-10-23

1-(2-naphthylsulfonyl)pyrrolidine-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 1-(2-naphthylsulfonyl)pyrrolidine-2-carbohydrazide
• TIMTEC-BB SBB005368
• 1-(2-naphthylsulfonyl)-2-pyrrolidinecarbohydrazide
• 1-naphthalen-2-ylsulfonylpyrrolidine-2-carbohydrazide
• Proline, 1-(2-naphthalenylsulfonyl)-, hydrazide
• 1009484-73-4
• CS-0335732
• H34813
• SCHEMBL6978917
• AKOS017259274
• 1-(NAPHTHALENE-2-SULFONYL)PYRROLIDINE-2-CARBOHYDRAZIDE
• MFCD06149918
• AKOS003349328
• ALBB-024844
• 1-(Naphthalen-2-ylsulfonyl)pyrrolidine-2-carbohydrazide
• LS-08242

• MDL： MFCD06149918
• Inchi： 1S/C15H17N3O3S/c16-17-15(19)14-6-3-9-18(14)22(20,21)13-8-7-11-4-1-2-5-12(11)10-13/h1-2,4-5,7-8,10,14H,3,6,9,16H2,(H,17,19)
• InChI Key： FGGUKXNIQSPGPM-UHFFFAOYSA-N
• SMILES： S(C1C=CC2C=CC=CC=2C=1)(N1CCCC1C(NN)=O)(=O)=O

Computed Properties

• Exact Mass: 319.099063g/mol
• Monoisotopic Mass: 319.099063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 319.4g/mol
• XLogP3: 1.4
• Topological Polar Surface Area: 101Ų

Additional information on 1-(2-naphthylsulfonyl)pyrrolidine-2-carbohydrazide

Comprehensive Overview of 1-(2-Naphthylsulfonyl)pyrrolidine-2-carbohydrazide (CAS No. 1009484-73-4): Properties, Applications, and Research Insights

1-(2-Naphthylsulfonyl)pyrrolidine-2-carbohydrazide (CAS No. 1009484-73-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This sulfonamide-derived hydrazide combines a naphthalene core with a pyrrolidine ring, offering versatile reactivity for drug discovery and material science. Researchers are increasingly exploring its role as a scaffold for enzyme inhibitors, particularly in targeting proteases and kinases involved in disease pathways.

The compound's molecular structure, featuring a 2-naphthylsulfonyl group linked to a pyrrolidine-2-carbohydrazide moiety, enables selective interactions with biological targets. Recent studies highlight its potential in modulating protein-protein interactions, a hot topic in cancer therapeutics and neurodegenerative disease research. Its hydrazide functional group also makes it valuable for chelation chemistry, with applications in designing metal-organic frameworks (MOFs) for catalytic processes.

In synthetic chemistry, CAS 1009484-73-4 serves as a key intermediate for constructing heterocyclic compounds, addressing the growing demand for novel small-molecule drugs. Its naphthalene-based aromatic system enhances binding affinity to hydrophobic pockets in proteins, a property leveraged in structure-activity relationship (SAR) studies. Computational modeling suggests this compound could optimize drug-likeness parameters, meeting criteria like Lipinski's Rule of Five—a frequent search query among medicinal chemists.

From an industrial perspective, the compound's stability under physiological conditions makes it attractive for prodrug development, aligning with trends in targeted drug delivery. Analytical techniques such as HPLC-MS and NMR spectroscopy confirm its high purity (>98%), a critical factor for reproducibility in high-throughput screening assays. Environmental considerations are also addressed through its biodegradation profile, a concern frequently raised in green chemistry discussions.

Emerging applications include its use in fluorescence probes, capitalizing on the naphthalene group's photophysical properties. This aligns with the surge in searches for bioimaging agents and diagnostic tools. Patent analyses reveal its incorporation in antiviral formulations, particularly for RNA virus inhibition—a timely subject given global health priorities. However, rigorous ADMET studies (Absorption, Distribution, Metabolism, Excretion, Toxicity) remain essential, as queried by many pharmacology professionals.

For researchers sourcing this compound, technical specifications include a molecular weight of 329.38 g/mol and solubility in polar aprotic solvents like DMSO. Storage recommendations emphasize protection from light and moisture to preserve the hydrazide group's integrity. These practical details respond to common laboratory workflow questions found in search engine data.

Future directions may explore its covalent inhibitor potential through the reactive sulfonyl group, a strategy gaining traction in irreversible target engagement research. Collaborative efforts between computational chemists and experimentalists could accelerate its optimization, addressing the persistent challenge of selectivity versus potency in drug design—an evergreen topic in scientific literature and online forums.